Cas no 4248-33-3 (3,4-Dinitrobenzonitrile)

3,4-Dinitrobenzonitrile Properties

Names and Identifiers

• 3,4-Dinitrobenzonitrile
• 3,4-dinitro-benzonitrile
• Benzonitrile,3,4-dinitro
• MFCD00013370
• QXFXDEHCVXHEBX-UHFFFAOYSA-N
• FT-0635191
• CS-0315991
• AKOS005617656
• E79196
• InChI=1/C7H3N3O4/c8-4-5-1-2-6(9(11)12)7(3-5)10(13)14/h1-3
• 4248-33-3
• SCHEMBL4477143
• AS-76235
• DTXSID70336449
• DB-050917
• STK772137
• +Expand

• MDL： MFCD00013370
• InChIKey： QXFXDEHCVXHEBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3N3O4/c8-4-5-1-2-6(9(11)12)7(3-5)10(13)14/h1-3H
• SMILES： C1=CC(=C(C=C1C#N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.01200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 193.012356
• Heavy Atom Count: 14
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: 2.42108
• PSA: 115.43000
• Refractive Index: 1.615
• Boiling Point: 391.7°C at 760 mmHg
• Melting Point: 92 ºC
• Flash Point: 190.7°C
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• Color/Form: Yellow powder
• Solubility: Uncertain
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

3,4-Dinitrobenzonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazardous Material transportation number：UN 3276
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

3,4-Dinitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%